1-methyl-4-(methylcarbamoyl)-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 2-methyl-4-(methylcarbamoyl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C7H9N3O3/c1-8-6(11)4-3-9-10(2)5(4)7(12)13/h3H,1-2H3,(H,8,11)(H,12,13)
• InChI Key: MCKVQJWAJOWYJL-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(N(N=C1)C)C(=O)O
• Molecular Formula: C7H9N3O3
• Molecular Weight: 183.16 g/mol

Description

1-methyl-4-(methylcarbamoyl)-1H-pyrazole-5-carboxylic acid (MMP-5-COOH) is an organic compound belonging to the class of pyrazole carboxylic acids. It is a white crystalline solid with a molecular weight of 199.2 g/mol. MMP-5-COOH is soluble in water, ethanol and other organic solvents. It is used in a variety of scientific research applications, such as in the synthesis of pharmaceuticals and in the study of biochemical and physiological effects.

Scientific Research Applications

Heterocyclic Compound Synthesis

1-Methyl-4-(methylcarbamoyl)-1H-pyrazole-5-carboxylic acid and its derivatives play a critical role in the synthesis of heterocyclic compounds, offering a versatile scaffold for the development of pyrazolo-imidazoles, thiazoles, spiropyridines, spiropyrroles, and spiropyrans. These compounds are valuable in the synthesis of various classes of heterocyclic compounds and dyes, demonstrating unique reactivity that enables mild reaction conditions for generating diverse cynomethylene dyes from a broad range of precursors, including amines, α-aminocarboxylic acids, and azacrown ethers (Gomaa & Ali, 2020).

Biological Applications

The compound and its derivatives are foundational structures in medicinal chemistry due to their significant biological activities, including antimicrobial, anticancer, anti-inflammatory, and antidepressant effects. Pyrazole carboxylic acid derivatives have been extensively studied, revealing their potential in drug development and therapeutic applications. This versatility underscores the importance of these compounds in the synthesis of biologically active molecules (Cetin, 2020).

Anticancer Agent Development

Innovative uses of Knoevenagel condensation, involving this compound, have been explored in the development of anticancer agents. The process is a cornerstone in creating α, β‐unsaturated ketones/carboxylic acids, leading to a library of compounds with significant anticancer activities across various targets, including DNA, microtubules, and kinases. This highlights the compound's role in advancing drug discovery and the development of new therapeutic strategies (Tokala, Bora, & Shankaraiah, 2022).